Cas no 1361532-65-1 (2-Amino-5-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-5-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361532-65-1
• MF: C₁₂H₆Cl₃F₃N₂
• MW: 341.543650150299
• CID: 4966873
• Update Time: 2025-05-27

2-Amino-5-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl3F3N2/c13-7-1-2-8(14)10(15)9(7)5-3-6(12(16,17)18)11(19)20-4-5/h1-4H,(H2,19,20)
• InChI Key： KJAKPDAEVURSBN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CN=C(C(C(F)(F)F)=C1)N)Cl)Cl

Computed Properties

• Exact Mass: 339.954866 g/mol
• Monoisotopic Mass: 339.954866 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 341.5
• XLogP3: 4.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Amino-5-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361532-65-1)

The compound 2-Amino-5-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361532-65-1) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a trifluoromethyl group and a trichlorophenyl moiety, makes it a valuable intermediate for synthesizing advanced materials and bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection formulations.

One of the most intriguing aspects of 2-Amino-5-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine is its role in the development of novel heterocyclic compounds. Heterocycles are pivotal in medicinal chemistry, as they often exhibit enhanced bioavailability and target specificity. The presence of both amino and trifluoromethyl groups in this molecule allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability has led to its inclusion in high-throughput screening libraries for identifying new therapeutic agents.

In recent years, the demand for fluorinated compounds like 2-Amino-5-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine has surged, driven by their unique physicochemical properties. Fluorination often improves metabolic stability, lipophilicity, and binding affinity, making such compounds indispensable in modern drug design. Searches for "fluorinated pyridines" and "trifluoromethylated intermediates" have spiked, reflecting the growing interest in these molecules. This compound, in particular, serves as a critical building block for synthesizing FDA-approved drugs and agrochemicals with enhanced efficacy.

Another area where CAS No. 1361532-65-1 has shown promise is in the development of sustainable agrochemicals. With increasing global focus on environmentally friendly pest control solutions, researchers are exploring halogenated pyridines as potential candidates for next-generation pesticides. The trichlorophenyl group in this compound contributes to its bioactivity, while the pyridine core ensures compatibility with biological systems. This dual functionality aligns with the industry's shift toward greener chemistry and reduced ecological impact.

The synthesis and characterization of 2-Amino-5-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structural integrity, which are critical for its application in high-value research. Laboratories specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of academic and industrial clients.

From a commercial perspective, CAS No. 1361532-65-1 is available through reputable chemical suppliers, with stringent quality control measures to ensure consistency. Pricing and availability are frequently searched topics, as procurement specialists seek reliable sources for their projects. The compound's shelf stability and compatibility with common solvents further enhance its practicality for large-scale applications.

In conclusion, 2-Amino-5-(2,3,6-trichlorophenyl)-3-(trifluoromethyl)pyridine represents a versatile and valuable chemical building block with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and adaptability make it a focal point for ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple industries.